4-[4-[4-(Methoxymethoxy)phenyl]-1-piperazinyl]benzenamine

• IUPAC Name: 4-[4-[4-(methoxymethoxy)phenyl]piperazin-1-yl]aniline
• InChI: InChI=1S/C18H23N3O2/c1-22-14-23-18-8-6-17(7-9-18)21-12-10-20(11-13-21)16-4-2-15(19)3-5-16/h2-9H,10-14,19H2,1H3
• InChI Key: IFIVKZYOBGPWTH-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=CC=C(C=C1)N2CCN(CC2)C3=CC=C(C=C3)N
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

“4-[4-[4-(Methoxymethoxy)phenyl]-1-piperazinyl]benzenamine” is a chemical compound with the molecular formula C18H23N3O2. It is an intermediate in the preparation of Posaconazole. The compound is also known as 1-(4-Aminophenyl)-4-(4-Methoxymethyl-4-hydroxyphenyl)piperazine.

Molecular Structure Analysis

The molecular structure of this compound consists of a piperazine ring attached to two phenyl rings. One of the phenyl rings has a methoxymethoxy group attached to it. The molecular weight of the compound is 313.39.

Physical And Chemical Properties Analysis

The compound is a dark grey solid and is soluble in chloroform and dichloromethane. Its molecular weight is 313.39, and its molecular formula is C18H23N3O2.

Synthesis routes and methods

Procedure details

The nitro group in 11 (250.8 mg, 0.73 mmol) was reduced in the presence of 10% Pd/C (46.8 mg, 5% mole ratio) and hydrazine monohydrate (365.4 mg, 7.3 mmol) in EtOH (10 mL) at reflux. Once the starting material was fully consumed (about 3.5 h), the reaction mixture was filtered through a Celite pad and concentrated to afford 12 as white amorphous solid (226.5 mg, 99%), which was used directly for the next step without any purification: 1H NMR (400 MHz, CDCl3, δH) 7.07-6.81 (m, 6H), 6.72-6.63 (m, 2H), 5.13 (s, 2H), 3.49 (d, J=1.3 Hz, 3H), 3.46-3.34 (m, 2H), 3.22 (qd, J=7.1, 3.1 Hz, 8H); 13C NMR (100 MHz, CDCl3, δC) 151.53, 146.97, 144.63, 140.64, 119.05, 118.30, 117.51, 116.43, 95.36, 56.10, 51.45, 50.93. MALDI-MS: 314.2 (M+H+), 336.2 (M+Na+).